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Compound of Interest

Compound Name: (2R)-Octyl-alpha-hydroxyglutarate
CAS No.: 1391194-67-4
Cat. No.: B570664

Get Quote

Executive Summary & Mechanism of Action

(2R)-Octyl-alpha-hydroxyglutarate (Octyl-2-HG) is a cell-permeable ester derivative of the
oncometabolite (2R)-2-hydroxyglutarate (2-HG). While native 2-HG is highly polar and poorly
permeable to cell membranes, the octyl ester modification facilitates passive diffusion across
the lipid bilayer.[1] Once intracellular, endogenous esterases cleave the octyl moiety, releasing
the active (2R)-2-HG and octanol.[1]

Critical Technical Challenge: The reliability of your data depends entirely on the rate of
hydrolysis. If hydrolysis occurs extracellularly (in the media), the polar 2-HG will not enter the
cell. If hydrolysis is too slow intracellularly, the active metabolite does not accumulate.
Furthermore, the byproduct (octanol) can induce non-specific toxicity.

Pathway Visualization

The following diagram illustrates the delivery mechanism and critical failure points (hydrolysis
zones).
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Figure 1: Mechanism of Octyl-2-HG delivery.[1] Note the "Premature Hydrolysis" risk in serum-
containing media.[1]

Pre-Analytical Phase: Preparation & Storage[1]

The Golden Rule: (2R)-Octyl-2-HG is an ester.[1] Esters are inherently unstable in aqueous
environments and susceptible to spontaneous hydrolysis. Never store aqueous dilutions.

Protocol: Stock Solution Preparation

e Solvent Choice: Use anhydrous DMSO (Dimethyl Sulfoxide).[1] Avoid ethanol if possible, as
transesterification can theoretically occur over long periods, though DMSO is standard for
cell culture.

o Concentration: Prepare a high-concentration stock (e.g., 50 mM - 100 mM) to minimize the
volume of DMSO added to cells.

o Storage: Aliquot immediately into single-use brown glass or amber tubes (protect from light).
Store at -80°C.
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o Why? Repeated freeze-thaw cycles introduce atmospheric moisture, accelerating
hydrolysis.[1]

 Verification: If a stock is older than 3 months, verify integrity via LC-MS or NMR before use.

olubili tabil

Parameter Specification Notes
MW 260.33 g/mol
Solubility (DMSO) ~25 mg/mL (96 mM) Clear solution.[2][3]
N Unstable. Prepare immediately
Solubility (PBS) ~1-2 mg/mL
before use.
Half-life decreases significantly
Stability (Media) < 24 hours in the presence of 10% FBS
due to esterases.
Appearance Colorless oil or solid Depends on purity/salt form.[1]

Analytical Phase: Cell Treatment Protocol
Step-by-Step Delivery Guide

Step 1: Determine the Vehicle Tolerance Before adding the drug, ensure your cells tolerate the
DMSO concentration.

e Target: Final DMSO < 0.1% (v/v).

e Calculation: For a 1 mM treatment using a 100 mM stock, you add 1 pL stock to 1 mL media
(0.1% DMSO).

Step 2: Media Preparation (The "Serum Trap") Serum (FBS) contains esterases
(carboxylesterases) that can cleave Octyl-2-HG before it enters the cell.[1]

 Recommendation: If high concentrations (>500 uM) are required or uptake is poor, use Heat-
Inactivated FBS (HI-FBS) or treat in serum-free media for a 4-hour "pulse” before adding
serum-containing media.[1]
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e Why? Heat inactivation reduces (but does not eliminate) esterase activity.
Step 3: Dosing Strategy Do not rely on a single dose for experiments lasting >24 hours.

» Replenishment: Replace media with fresh compound every 24 hours to maintain intracellular
pressure.

o Concentration Range: Typically 100 uM — 1 mM.

o Note: This is much higher than physiological levels because the conversion efficiency
(Octyl-2HG ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-
star-inserted">

2HG) is rarely 100%.

Step 4: The Mandatory Controls You cannot publish data without these controls to rule out
toxicity from the octyl tail.

» Vehicle Control: DMSO only.
o Enantiomer Control: (2S)-Octyl-2-HG.

o Logic: The (2S) enantiomer has distinct biological effects but shares the same octyl-
toxicity profile.[1] If both (2R) and (2S) kill your cells, the effect is likely toxicity, not
oncometabolism.

o Ester Control (Optional but Recommended): Octyl-alpha-ketoglutarate (Octyl-aKG).

Troubleshooting Guide

Scenario A: "l see no increase in histone methylation
(H3K9me3) after treatment."
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Potential Cause

Diagnostic Check

Corrective Action

Premature Hydrolysis

Measure 2-HG in the media vs.
lysate by LC-MS. High media
2-HG means it cleaved
outside.[1]

Switch to Heat-Inactivated FBS
or reduce serum to 1-2%
during the first 6 hours of
treatment.[1]

Poor Uptake

Cells are too confluent (>80%).

Treat cells at 50-60%
confluency to maximize

surface area exposure.[1]

Rapid Metabolism

Check expression of L-2HGDH
or D-2HGDH enzymes in your
cell line.[1]

Your cells might be
metabolizing the 2-HG back to
a-KG rapidly.[1]

Potential Cause

Diagnostic Check

Corrective Action

Octanol Toxicity

Compare (2R)-Octyl vs. (2S)-
Octyl viability.

If both are toxic, reduce
concentration. The octyl tail
accumulates in membranes
and disrupts integrity.

DMSO Toxicity Check DMSO % in final media. ~ Ensure DMSO is < 0.1%.[1][4]
High concentrations of acidic
) Check media color (Phenol metabolites can shift pH.
pH Shift

Red).

Buffer with HEPES if

necessary.

Frequently Asked Questions (FAQ)

Q1: Can I dissolve Octyl-2-HG in water or PBS to make a stock? A:No. While it has limited
solubility in aqueous buffers, the ester bond is susceptible to hydrolysis. An aqueous stock will

degrade into 2-HG and octanol over time, leading to inconsistent dosing. Always use

anhydrous DMSO.
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Q2: How do | validate that the drug actually entered the cell? A: The gold standard is LC-
MS/MS.[1]

e Wash cells 3x with cold PBS (rapidly) to remove extracellular Octyl-2-HG.[1]
e Lyse with 80% Methanol (-80°C).

o Measure total 2-HG.[1][5][6] Note: You must distinguish between the intact ester and the free
acid. High intracellular free 2-HG confirms successful delivery and hydrolysis [1, 2].[1]

Q3: Why use the Octyl ester instead of just adding 2-HG acid? A: 2-HG is a dicarboxylic acid
and is negatively charged at physiological pH, making it membrane-impermeable. Without the
ester modification, you would need millimolar concentrations (10-50 mM) to force uptake via
transporters, which induces osmotic stress.[1] The Octyl ester allows effective delivery at 100-
500 uM [3].

Q4: Is (2R)-Octyl-2-HG the same as TFMB-2-HG? A: No. TFMB-2-HG is a different cell-
permeable derivative. While both deliver 2-HG, they have different hydrolysis kinetics and
byproduct toxicity profiles.[1] Do not interchange them without re-optimizing dosing [4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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